3-ethyl-2,10-dihydroxy-15-[(2-methoxyethoxy)methyl]-2,6,8,10,12,17-hexamethyl-5-oxo-9-{[3,4,6-trideoxy-3-(dimethylamino)hexopyranosyl]oxy}-4,16-dioxa-14-azabicyclo[11.3.1]heptadec-7-yl 2,6-dideoxy-3-C

• IUPAC Name: 9-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-2,10-dihydroxy-7-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-15-(2-methoxyethoxymethyl)-2,6,8,10,12,17-hexamethyl-4,16-dioxa-14-azabicyclo[11.3.1]heptadecan-5-one
• InChI: InChI=1S/C42H78N2O14/c1-15-29-42(10,49)37-24(4)32(43-30(56-37)21-52-17-16-50-13)22(2)19-40(8,48)36(58-39-33(45)28(44(11)12)18-23(3)53-39)25(5)34(26(6)38(47)55-29)57-31-20-41(9,51-14)35(46)27(7)54-31/h22-37,39,43,45-46,48-49H,15-21H2,1-14H3
• InChI Key: WLOHNSSYAXHWNR-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(C2C(C(C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)NC(O2)COCCOC)C)(C)O
• Molecular Formula: C42H78N2O14
• DSSTOX Substance ID: DTXSID10860773
• Molecular Weight: 835.1 g/mol
• CAS RN: 62013-04-1

Description

Dirithromycin is a semi-synthetic macrolide antibiotic pro-drug. Dirithromycin is converted by hydrolysis during intestinal absorption into the microbiologically active erythromycylamine. Eryhtromylamine binds to the 50 S subunit of the 70 S ribosome of susceptible organisms, thereby inhibiting bacterial RNA-dependent protein synthesis. This antibiotic is used in the treatment of infections of the respiratory tract, skin and soft tissue caused by gram-positive microorganisms, including S. aureus, S. pneumonia and pyogenes, gram-negative microorganisms, including H. influenzae, L. pneumophila, M. catarrhalis, and M. pneumoniae.

Scientific Research Applications

Structural Studies and Synthesis Insights

Impurity Identification in Telithromycin Derivatives Synthesis During the synthesis of telithromycin derivatives from Clarithromycin, researchers identified a by-product at the third stage of the synthetic scheme. The study details the formation and characterization of intermediates and by-products in this process. It provides valuable insights into the structural complexities encountered in the synthesis of macrolide antibiotics (Munigela et al., 2009).

Kinetic Studies of Erythromycin Kinetic analysis methods offer sensitive, simple, and accurate means to analyze biomolecules. The paper on the kinetic studies of erythromycin highlights the formation of a charge transfer complex with 2, 3 Dichloro-5, 6-Dicyano-1,4- Benzoquinone, indicating a simplified, fast, and economical approach for erythromycin detection (Gloria, 2018).

Azithromycin Characterization The study on Azithromycin, a macrolide antibiotic derived from erythromycin, details its chemical structure and hints at its pharmaceutical applications. The paper provides a comprehensive understanding of Azithromycin's structure, which is crucial for further modifications and applications in medicine (2020).

Chemical Synthesis and Modification

Synthesis of Ethyl 2-Azabicyclo Derivatives The research on the synthesis of ethyl (±)-(13,15-dideoxy)-16-methyl-9-oxoprosta-13(E,Z),15(E)-dienoate presents a method of condensation via the Wittig reaction, resulting in a mixture of isomers. It highlights the precision and challenges encountered in the synthesis of complex organic compounds (Vostrikov et al., 2010).

Synthesis of Bicyclic Tetrahydrofuran-fused β-Lactams This paper discusses a novel methodology for synthesizing bicyclic tetrahydrofuran-fused β-lactams and their conversion into methyl cis-3-aminotetrahydrofuran-2-carboxylates. It sheds light on alternative routes for preparing β-lactam derivatives, which are vital in drug design (Mollet et al., 2012).